Cas no 61640-30-0 (2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-)

2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl- structure
61640-30-0 structure
Product Name:2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-
CAS No:61640-30-0
MF:C8H14N2S
MW:170.275160312653
CID:471723
PubChem ID:12503276
Update Time:2025-04-19

2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-
    • 1-tert-butyl-3-methylimidazole-2-thione
    • 61640-30-0
    • DTXSID80500614
    • 1-tert-Butyl-3-methyl-1,3-dihydro-2H-imidazole-2-thione
    • Inchi: 1S/C8H14N2S/c1-8(2,3)10-6-5-9(4)7(10)11/h5-6H,1-4H3
    • InChI Key: CTRRUHIJBNSONO-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C=CN1C(C)(C)C

Computed Properties

  • Exact Mass: 170.08792
  • Monoisotopic Mass: 170.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.6Ų

Experimental Properties

  • PSA: 6.48
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